Cas no 1784624-35-6 (1-2-(2-ethylphenyl)ethylcyclopropan-1-ol)
1-2-(2-ethylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol
- 1784624-35-6
- EN300-1857095
- 1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol
-
- Inchi: 1S/C13H18O/c1-2-11-5-3-4-6-12(11)7-8-13(14)9-10-13/h3-6,14H,2,7-10H2,1H3
- InChI Key: CRLDVKCARYPFOQ-UHFFFAOYSA-N
- SMILES: OC1(CCC2C=CC=CC=2CC)CC1
Computed Properties
- Exact Mass: 190.135765193g/mol
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
1-2-(2-ethylphenyl)ethylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857095-0.05g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 0.05g |
$900.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-0.1g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 0.1g |
$943.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-0.25g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 0.25g |
$985.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-0.5g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 0.5g |
$1027.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-1.0g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1857095-2.5g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 2.5g |
$2100.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-5.0g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1857095-10.0g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1857095-1g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 1g |
$1070.0 | 2023-09-18 | ||
| Enamine | EN300-1857095-5g |
1-[2-(2-ethylphenyl)ethyl]cyclopropan-1-ol |
1784624-35-6 | 5g |
$3105.0 | 2023-09-18 |
1-2-(2-ethylphenyl)ethylcyclopropan-1-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol
Recent Advances in the Study of 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol (CAS: 1784624-35-6) in Chemical Biology and Pharmaceutical Research
In recent years, the compound 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol (CAS: 1784624-35-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and ethylphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in its production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that significantly enhances enantiomeric purity, a critical factor for its biological activity. These advancements are expected to facilitate further preclinical and clinical studies.
Pharmacological investigations have revealed that 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol exhibits potent activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential application in treating neurological disorders such as anxiety and depression. A recent paper in Neuropharmacology highlighted its selective binding affinity for GABAA receptors, which may underlie its anxiolytic effects. However, further studies are needed to fully understand its pharmacokinetics and safety profile.
In addition to its neurological applications, this compound has also been explored for its anti-inflammatory and anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol exhibit inhibitory effects on pro-inflammatory cytokines, suggesting potential use in autoimmune diseases. Another study in Cancer Research identified its role in inducing apoptosis in certain cancer cell lines, though the exact mechanisms remain under investigation.
Despite these promising findings, challenges remain in the development of 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.
In conclusion, 1-2-(2-ethylphenyl)ethylcyclopropan-1-ol (CAS: 1784624-35-6) represents a versatile and promising candidate in chemical biology and drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic potential is essential to fully realize its applications. The ongoing studies underscore the importance of this compound in addressing unmet medical needs and advancing the field of medicinal chemistry.
1784624-35-6 (1-2-(2-ethylphenyl)ethylcyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)